Cas no 1426142-63-3 (YVEUDQPFQNWVPS-UHFFFAOYSA-N)

• Product Name: YVEUDQPFQNWVPS-UHFFFAOYSA-N
• CAS No: 1426142-63-3
• MF: C₁₃H₁₁F₂N₃O₂
• MW: 279.242149591446
• MDL: MFCD23380645
• CID: 5218752
• Update Time: 2025-06-07

YVEUDQPFQNWVPS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• YVEUDQPFQNWVPS-UHFFFAOYSA-N

• MDL： MFCD23380645
• Inchi： 1S/C13H11F2N3O2/c14-7-2-1-6(3-8(7)15)11-12-9(16-5-17-12)4-10(18-11)13(19)20/h1-3,5,10-11,18H,4H2,(H,16,17)(H,19,20)
• InChI Key： YVEUDQPFQNWVPS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(F)=C2)NC(C(O)=O)CC2NC=NC1=2

Additional information on YVEUDQPFQNWVPS-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on Compound 1426142-63-3 and YVEUDQPFQNWVPS-UHFFFAOYSA-N

The chemical compound with the identifier 1426142-63-3 and the product name YVEUDQPFQNWVPS-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader effort to develop novel therapeutic agents targeting specific biological pathways. This research brief aims to provide an overview of the latest findings related to these compounds, their potential applications, and the methodologies employed in their study.

Recent studies have highlighted the unique chemical properties of 1426142-63-3, which make it a promising candidate for drug development. The compound exhibits high selectivity and potency in modulating key enzymatic activities, particularly in pathways associated with inflammatory and oncogenic processes. Researchers have utilized advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action, revealing its potential as a lead compound for further optimization.

In parallel, the product YVEUDQPFQNWVPS-UHFFFAOYSA-N has been investigated for its role in targeted drug delivery systems. Its structural characteristics enable efficient binding to specific cellular receptors, enhancing the bioavailability and efficacy of conjugated therapeutic agents. Recent in vitro and in vivo studies have demonstrated its ability to improve drug stability and reduce off-target effects, making it a valuable tool in precision medicine.

The integration of these compounds into preclinical and clinical studies has provided valuable insights into their therapeutic potential. For instance, 1426142-63-3 has shown promising results in animal models of autoimmune diseases, while YVEUDQPFQNWVPS-UHFFFAOYSA-N has been successfully employed in nanoparticle-based delivery systems for cancer therapeutics. These advancements underscore the importance of continued research in this area to fully exploit their clinical benefits.

Despite these promising developments, challenges remain in the scalability and safety profiling of these compounds. Ongoing research is focused on addressing these issues through innovative synthetic approaches and rigorous toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, the compounds 1426142-63-3 and YVEUDQPFQNWVPS-UHFFFAOYSA-N represent significant advancements in chemical biology and pharmaceutical research. Their unique properties and therapeutic potential highlight the importance of continued investment in this field. Future studies should aim to further elucidate their mechanisms of action, optimize their pharmacokinetic profiles, and explore their applications in a broader range of diseases.